Cas no 2228891-76-5 (2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid
• CAS No: 2228891-76-5
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6181489
• PubChem ID: 165842764
• Update Time: 2025-10-28

2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid
• EN300-1972933
• 2228891-76-5

• Inchi： 1S/C10H9F3O3/c1-5-3-6(11)8(7(4-5)16-2)10(12,13)9(14)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： SDGRMWAVKLLOJU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C(=CC(C)=CC=1OC)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid

2,2-Difluoro-2-(2-Fluoro-6-Methoxy-4-Methylphenyl)Acetic Acid (CAS 2228891-76-5): Properties, Applications, and Market Insights

2,2-Difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid (CAS 2228891-76-5) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This difluoro acetic acid derivative features a unique molecular structure, combining a methoxy-methylphenyl backbone with strategically placed fluorine atoms, enhancing its reactivity and bioavailability. The compound's fluoro-substituted phenylacetic acid framework makes it a valuable intermediate in synthetic chemistry, particularly for designing bioactive molecules.

In recent years, the demand for fluorinated building blocks like CAS 2228891-76-5 has surged due to their role in drug discovery. Fluorine incorporation often improves metabolic stability and binding affinity—a hot topic in AI-driven drug design discussions. Researchers frequently search for "fluoro-phenylacetic acid applications" or "difluoro acetic acid synthesis," reflecting industry interest in optimizing such compounds for kinase inhibitors and herbicide development.

The physicochemical properties of 2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid include moderate solubility in polar organic solvents (e.g., DMSO, methanol) and a molecular weight of 234.18 g/mol. Its dual fluorine substitution at the alpha position creates electron-withdrawing effects, influencing its pKa value (estimated ~3.2) and reactivity in amide coupling reactions—a key consideration for medicinal chemists exploring "fluorinated carboxylic acid derivatives."

Applications of this compound span multiple domains. In pharmaceuticals, it serves as a precursor for prostaglandin analogs and nonsteroidal anti-inflammatory drugs (NSAIDs). The agrochemical sector leverages its structure for developing selective herbicides, aligning with trends toward eco-friendly crop protection. Notably, patent analyses reveal growing IP activity around methoxy-fluorophenyl compounds, with CAS 2228891-76-5 appearing in formulations targeting plant hormone regulation.

Market dynamics show that 2228891-76-5 suppliers primarily cater to R&D laboratories, with pricing tiers based on purity (98%-99.5%). The compound's niche status creates opportunities for manufacturers specializing in custom fluorination—a segment projected to grow at 6.8% CAGR (2023-2030) according to recent reports on "high-value fluorochemicals."

From a synthetic perspective, 2,2-difluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)acetic acid is typically prepared via electrophilic fluorination of corresponding ketone precursors, followed by oxidation. Process chemists emphasize the need for low-temperature conditions (-20°C to 0°C) to minimize defluorination—a common challenge when searching "how to stabilize alpha,alpha-difluoro acids."

Environmental and regulatory aspects position this compound favorably. Unlike some polyfluorinated substances, its short carbon chain and biodegradable methoxy group reduce bioaccumulation risks. This aligns with the EU's Green Chemistry Initiative and searches for "sustainable fluorinated intermediates."

Future research directions may explore its utility in PET radiopharmaceuticals (via ¹⁸F labeling) or ionic liquid catalysts. The compound's hydrogen-bonding capacity also makes it intriguing for crystal engineering studies—an area gaining traction in materials science forums.